Cas no 959058-59-4 (7-Bromo-4-methoxy-2,3-dihydro-1H-inden-1-one)

7-Bromo-4-methoxy-2,3-dihydro-1H-inden-1-one is a brominated indanone derivative featuring a methoxy substituent at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and functionalized indane scaffolds. The bromine atom at the 7-position enhances reactivity for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methoxy group offers tunable electronic properties. Its rigid indanone core provides structural stability, making it useful in medicinal chemistry and materials science. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
7-Bromo-4-methoxy-2,3-dihydro-1H-inden-1-one structure
959058-59-4 structure
Product Name:7-Bromo-4-methoxy-2,3-dihydro-1H-inden-1-one
CAS No:959058-59-4
MF:C10H9BrO2
MW:241.081262350082
MDL:MFCD12963874
CID:1039407
PubChem ID:618033
Update Time:2025-05-27

7-Bromo-4-methoxy-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-4-methoxy-2,3-dihydro-1H-inden-1-one
    • 7-bromo-4-methoxy-2,3-dihydroinden-1-one
    • 7-Bromo-4-methoxyindan-1-one
    • 7-Bromo-4-methoxy-1-indanone
    • 7-Bromo-4-methoxy-indan-1-one
    • XSQABQQBQNMZDZ-UHFFFAOYSA-N
    • 7-Bromo-4-methoxy-1-indanone #
    • 6573AC
    • AK104946
    • ST2406553
    • AB0093664
    • 7-Bromo-2,3-dihydro-4-methoxy-1H-inden-1-one (ACI)
    • AKOS012575785
    • MFCD12963874
    • DS-4430
    • DB-341961
    • 7-Bromo-4-methoxy-2 pound not3-dihydro-1H-inden-1-one
    • SCHEMBL16193598
    • E10120
    • SY114544
    • DTXSID10347115
    • 959058-59-4
    • MDL: MFCD12963874
    • Inchi: 1S/C10H9BrO2/c1-13-9-5-3-7(11)10-6(9)2-4-8(10)12/h3,5H,2,4H2,1H3
    • InChI Key: XSQABQQBQNMZDZ-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C1=C(C=CC=2OC)Br

Computed Properties

  • Exact Mass: 239.97859g/mol
  • Monoisotopic Mass: 239.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3

7-Bromo-4-methoxy-2,3-dihydro-1H-inden-1-one Pricemore >>

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